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Compound of Interest

Compound Name: 2-Amino-5-bromobenzaldehyde

Cat. No.: B112427 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 2-Amino-5-
bromobenzaldehyde (CAS No: 29124-57-0). The information is compiled from various safety

data sheets and chemical databases to ensure a thorough understanding of the handling,

storage, and potential hazards associated with this compound.

Chemical and Physical Properties
2-Amino-5-bromobenzaldehyde is a crystalline solid, typically appearing as a light yellow to

orange powder.[1] It is an organic compound featuring an amino group, a bromine atom, and

an aldehyde group attached to a benzene ring.[1] This substitution pattern makes it a versatile

intermediate in the synthesis of pharmaceuticals and agrochemicals.[1] The presence of both

electron-donating (amino) and electron-withdrawing (bromo and aldehyde) groups influences

its reactivity, making it suitable for various chemical transformations like nucleophilic

substitutions and condensation reactions.[1]

Table 1: Physical and Chemical Properties of 2-Amino-5-bromobenzaldehyde
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Property Value Source(s)

Molecular Formula C₇H₆BrNO [1][2][3]

Molecular Weight 200.03 g/mol [3]

Appearance
Light yellow to yellow

solid/powder to crystalline
[1]

Melting Point 75-77 °C [2][4]

Boiling Point 290.3 ± 25.0 °C at 760 mmHg [2][4]

Density 1.7 ± 0.1 g/cm³ [2]

Flash Point 129.3 ± 23.2 °C [2]

Solubility

Soluble in polar solvents like

water and alcohols.[1] Slightly

soluble in water.[5]

[1][5]

Vapor Pressure 0.0 ± 0.6 mmHg at 25°C [2]

pKa -0.35 ± 0.10 (Predicted) [4][5]

LogP 2.52 [2]

Refractive Index 1.675 [2][5]

Sensitivity Air Sensitive [4][5]

Hazard Identification and Classification
2-Amino-5-bromobenzaldehyde is classified as a hazardous substance.[6] It is harmful if

swallowed, causes skin irritation, serious eye irritation, and may cause respiratory irritation.[2]

[3][7]

Table 2: GHS Hazard Classification
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Hazard Class Category GHS Code Signal Word
Hazard
Statement

Acute Toxicity,

Oral
4 H302 Warning

Harmful if

swallowed.[3][8]

Skin

Corrosion/Irritatio

n

2 H315 Warning
Causes skin

irritation.[3][6][7]

Serious Eye

Damage/Eye

Irritation

2A / 2 H319 Warning

Causes serious

eye irritation.[3]

[6][7]

Specific target

organ toxicity

(single exposure)

3 H335 Warning

May cause

respiratory

irritation.[3][6][7]

Note: The percentages associated with the GHS classifications in some sources (e.g., H302

(25%)) indicate the proportion of notifications to ECHA that classify the substance with that

hazard.[3]

Safe Handling and Storage
Proper handling and storage procedures are crucial to minimize exposure and ensure safety.

Experimental Protocols for Handling:

Engineering Controls: This product should be handled in a chemical fume hood to minimize

inhalation exposure.[2]

Personal Protective Equipment (PPE): Wear appropriate laboratory clothing, chemical-

resistant gloves, and safety goggles.[2]

Hygiene Measures: Wash hands and any exposed skin thoroughly after handling.[2][6]

Contaminated clothing should be removed and washed before reuse.[2][6] Avoid breathing

dust, fumes, gas, mist, vapors, or spray.[6]
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General Handling: This product should only be handled by, or under the close supervision of,

individuals properly qualified in handling potentially hazardous chemicals.[2]

Storage Recommendations:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[6][9]

Keep in a dark place under an inert atmosphere.[4][10]

For long-term storage, it is recommended to store in a freezer under -20°C.[4][10]

Keep away from heat, flames, and sparks.[2]

Incompatible materials include oxidizing agents.[2]

Emergency Procedures and First Aid
In case of accidental exposure, immediate action is necessary.

Table 3: First Aid Measures
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Exposure Route First Aid Protocol

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing.[2][6] If

not breathing, give artificial respiration.[9] If

symptoms persist, seek medical attention.[2][6]

Skin Contact

Immediately wash the skin with copious

amounts of soap and water for at least 15

minutes while removing contaminated clothing

and shoes.[2][6][9] If skin irritation occurs or

persists, get medical advice/attention.[6]

Eye Contact

Immediately rinse cautiously with plenty of water

for at least 15 minutes, also under the eyelids.

[6][9] Remove contact lenses, if present and

easy to do.[6] Continue rinsing.[6] If eye irritation

persists, get medical advice/attention.[6]

Ingestion

Clean mouth with water and drink plenty of

water afterwards.[6] Do NOT induce vomiting.[9]

Seek medical attention if you feel unwell or if

symptoms occur.[2][6]

Accidental Release Measures:

In the event of a spill, immediately clean it up while observing the precautions outlined in the

personal protective equipment section.[9] Avoid generating dusty conditions and ensure

adequate ventilation.[9] Vacuum or sweep up the material and place it into a suitable disposal

container.[9] Do not allow the material to enter drains or water courses.[2]

Personal Protective Equipment (PPE) Workflow
The following diagram illustrates the logical workflow for selecting the appropriate Personal

Protective Equipment (PPE) when handling 2-Amino-5-bromobenzaldehyde.
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Personal Protective Equipment (PPE) for 2-Amino-5-bromobenzaldehyde

Start: Handling Chemical

Work in a Chemical Fume Hood

Wear Laboratory Clothing

Wear Chemical-Resistant Gloves

Wear Safety Goggles

Safe to Proceed

Click to download full resolution via product page

Caption: Required PPE for handling 2-Amino-5-bromobenzaldehyde.

Spill Response Workflow
The following diagram outlines the procedural workflow for responding to a spill of 2-Amino-5-
bromobenzaldehyde.
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Spill Response for 2-Amino-5-bromobenzaldehyde

Spill Detected

Evacuate Immediate Area (if necessary)

Don Appropriate PPE

Prevent Entry into Drains/Waterways

Clean Up: Vacuum or Sweep Material

Place in Suitable, Labeled Disposal Container

Decontaminate Spill Area

Spill Response Complete

Click to download full resolution via product page

Caption: Workflow for responding to a spill.
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Toxicological and Ecological Information
Toxicological Information:

Detailed quantitative toxicological data for 2-Amino-5-bromobenzaldehyde is not readily

available in the reviewed sources. The toxicological properties of this substance have not been

fully investigated.[6][9] It is known to be harmful if swallowed and causes irritation to the skin,

eyes, and respiratory tract.[2][3][9]

Ecological Information:

There is no specific data available regarding the ecotoxicity, persistence, degradability, and

bioaccumulation of this compound.[2][6] It is advised not to allow the material to enter drains or

water courses.[2]

Stability and Reactivity
Reactivity: No specific reactivity hazards have been identified.

Chemical Stability: The compound is stable under recommended storage conditions.

Conditions to Avoid: Heat, flames, and sparks.[2]

Incompatible Materials: Oxidizing agents.[2]

Hazardous Decomposition Products: Under combustion, it may produce carbon monoxide,

carbon dioxide, nitrogen oxides (NOx), and hydrogen bromide.[2][6]

Disposal Considerations
Disposal of 2-Amino-5-bromobenzaldehyde and its containers should be conducted in

accordance with national and regional regulations. It is recommended to arrange for disposal

as special waste through a licensed disposal company, in consultation with the local waste

disposal authority.[2] Chemical waste generators must determine whether a discarded chemical

is classified as a hazardous waste.[6]

Regulatory Information
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This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard

(29 CFR 1910.1200).[6] According to one source, no chemicals in this material are subject to

the reporting requirements of SARA Title III, Section 302, or have known CAS numbers that

exceed the threshold reporting levels established by SARA Title III, Section 313.[2]

Disclaimer: This document is intended as a guide and is not a substitute for a formal Safety

Data Sheet (SDS). Users should consult the original SDS from their supplier for the most

current and complete information. All personnel handling this chemical should be adequately

trained in its safe use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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